molecular formula C8H11N3O2S B7397648 N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide

Cat. No.: B7397648
M. Wt: 213.26 g/mol
InChI Key: TXNZZJIWVUUTHS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide is a heterocyclic compound that features both oxazole and thiomorpholine rings. The presence of these rings imparts unique chemical and biological properties to the compound, making it a subject of interest in various fields of scientific research.

Properties

IUPAC Name

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H11N3O2S/c12-8(10-7-5-9-13-6-7)11-1-3-14-4-2-11/h5-6H,1-4H2,(H,10,12)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TXNZZJIWVUUTHS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CSCCN1C(=O)NC2=CON=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H11N3O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

213.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide typically involves the formation of the oxazole ring followed by the introduction of the thiomorpholine moiety. One common method involves the cyclization of a suitable precursor containing an amide and a nitrile group under acidic or basic conditions to form the oxazole ring. The thiomorpholine ring can then be introduced through nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and automated synthesis platforms to streamline the process and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the oxazole ring to oxazoline or oxazolidine derivatives.

    Substitution: Nucleophilic and electrophilic substitution reactions can occur at various positions on the oxazole and thiomorpholine rings.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Halogenating agents, alkylating agents, and acylating agents are commonly employed in substitution reactions.

Major Products Formed

    Oxidation: Sulfoxides and sulfones.

    Reduction: Oxazoline and oxazolidine derivatives.

    Substitution: Various substituted oxazole and thiomorpholine derivatives.

Scientific Research Applications

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide has a wide range of applications in scientific research:

    Chemistry: Used as a building block for the synthesis of more complex molecules.

    Biology: Investigated for its potential as a bioactive compound with antimicrobial, antifungal, and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, including as an anti-inflammatory and neuroprotective agent.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide involves its interaction with specific molecular targets and pathways. The oxazole ring can interact with enzymes and receptors, modulating their activity. The thiomorpholine ring can enhance the compound’s solubility and bioavailability, facilitating its transport and distribution within biological systems.

Comparison with Similar Compounds

Similar Compounds

    N-(1,2-oxazol-4-yl)morpholine-4-carboxamide: Similar structure but with a morpholine ring instead of a thiomorpholine ring.

    N-(1,2-oxazol-4-yl)piperidine-4-carboxamide: Contains a piperidine ring instead of a thiomorpholine ring.

    N-(1,2-oxazol-4-yl)pyrrolidine-4-carboxamide: Features a pyrrolidine ring in place of the thiomorpholine ring.

Uniqueness

N-(1,2-oxazol-4-yl)thiomorpholine-4-carboxamide is unique due to the presence of both oxazole and thiomorpholine rings, which confer distinct chemical and biological properties. The thiomorpholine ring, in particular, enhances the compound’s solubility and bioavailability, making it a valuable scaffold for drug development and other applications.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.